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Compound of Interest

Compound Name: 1-Chloro-1-butene

Cat. No.: B1623148

Technical Support Center: 1-Chloro-1-butene

This guide provides essential information on the proper storage and disposal of 1-Chloro-1-
butene for researchers, scientists, and drug development professionals. Please consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) for the specific product
you are using.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1-Chloro-1-butene?

Al: 1-Chloro-1-butene is a highly flammable liquid and vapor.[1][2][3][4] It can cause skin and
serious eye irritation.[2][3][4][5] Inhalation may cause respiratory irritation, and ingestion can be
harmful.[2][3] It is crucial to handle this chemical with appropriate personal protective
equipment (PPE) in a well-ventilated area, preferably a chemical fume hood.

Q2: How should | store 1-Chloro-1-butene in the laboratory?

A2: Store 1-Chloro-1-butene in a tightly closed container in a cool, dry, and well-ventilated
area.[1][3][6] It should be kept away from heat, sparks, open flames, and other ignition sources.
[1][2][3][4][6] Some suppliers recommend refrigeration.[3][6] Ensure the storage area is
designated for flammable liquids.

Q3: What materials are incompatible with 1-Chloro-1-butene?
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A3: 1-Chloro-1-butene is incompatible with strong oxidizing agents.[1][6] Avoid contact with
these materials to prevent vigorous reactions.

Q4: Can | dispose of small quantities of 1-Chloro-1-butene down the sink?

A4: No, under no circumstances should any organic liquids, including 1-Chloro-1-butene, be
disposed of down a sink or other sewage drain.[7]

Q5: How should | dispose of waste 1-Chloro-1-butene?

A5: 1-Chloro-1-butene is a halogenated organic compound and must be disposed of as
hazardous waste.[7][8] Collect it in a designated, properly labeled, and sealed waste container
for halogenated organic wastes.[7][8] The container should be clearly marked with the words
"Waste" and the chemical name.[7] Follow your institution's and local regulations for hazardous
waste disposal, which typically involves collection by a licensed waste disposal contractor for
incineration.[1][6][8][9]

Troubleshooting Guide
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Issue Probable Cause Solution
Do not use the chemical.
Dispose of it as hazardous
Visible degradation of the Improper storage conditions waste according to the
stored chemical (e.g., color (e.g., exposure to light, air, or guidelines. Review storage
change). incompatible materials). procedures to ensure they

meet the recommended

conditions.

The container may have been

sealed at a lower temperature
Pressure buildup in the and subsequently warmed, or
storage container. there may be a slow

decomposition reaction

occurring.

Handle the container with
extreme caution in a fume
hood. Slowly vent the
container. If you are unsure
about the cause, consult with
your institution's environmental
health and safety (EHS)

department.

) Accidental dropping or
A spill has occurred. ) ) )
mishandling of the container.

For small spills, absorb the
material with inert absorbent
pads and place themin a
sealed container for disposal.
[7] For large spills, evacuate
the area and contact your
institution's EHS department
immediately.[7] Ensure proper
ventilation and eliminate all

ignition sources.[10]

Quantitative Data

The following table summarizes key quantitative data for 1-Chloro-1-butene and a structurally

similar compound. Note that some data is for related isomers or analogs and should be used

as a general guideline.
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Property Value Source Compound
Molecular Formula C4H7CI 1-Chloro-1-butene
Molecular Weight 90.55 g/mol 1-Chloro-1-butene
Boiling Point 69.71°C (estimate) 1-Chloro-1-butene
Melting Point -96°C (estimate) 1-Chloro-1-butene
Flash Point 13 °C (55.4 °F) - closed cup 1-Chloro-3-methyl-2-butene[5]
Density 0.9050 g/cm3 1-Chloro-1-butene
o Crotyl chloride (mixture
Autoignition Temperature 510 °C /950 °F ) )
including 1-Chloro-2-butene)[3]
_ o Crotyl chloride (mixture
Lower Explosion Limit 4.2% ) )
including 1-Chloro-2-butene)[3]
) o Crotyl chloride (mixture
Upper Explosion Limit 19.0%

including 1-Chloro-2-butene)[3]

Experimental Workflow: Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Chloro_3_methyl_1_butene.pdf
https://www.fishersci.com/store/msds?partNumber=AC154801000&productDescription=CROTYL+CHLORIDE%2C+TECH.%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154801000&productDescription=CROTYL+CHLORIDE%2C+TECH.%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154801000&productDescription=CROTYL+CHLORIDE%2C+TECH.%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

O

Sto¢age

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.
Away from ignition sources.

\ Handling

Wear appropriate PPE:

Incompatible with: - Safety glasses/goggles
- Strong oxidizing agents - Lab coat
- Gloves

’

Handle in a chemical fume hood.

Disposal
v

Collect waste in a designated,
labeled container for
halogenated organic waste.

Do NOT dispose down the sink.

Arrange for pickup by a
licensed hazardous waste contractor.

o

Click to download full resolution via product page

Caption: Workflow for the safe storage, handling, and disposal of 1-Chloro-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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